Cas no 1106737-94-3 (4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1106737-94-3
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4680218
• Update Time: 2025-05-22

4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-phenyl-1H-pyrazole-5-carboxylic acid
• 4-chloro-3-phenylpyrazole-5-carboxylic acid
• 4-Chloro-5-phenyl-1H-pyrazole-3-carboxylic acid
• NNLLNZASHRANFR-UHFFFAOYSA-N
• STK695153
• BBL031019
• SBB019144
• ST098309
• 4-Chloro-5-phenyl-2H-pyrazole-3-carboxylic acid
• 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H7ClN2O2/c11-7-8(6-4-2-1-3-5-6)12-13-9(7)10(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key： NNLLNZASHRANFR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)NN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid

4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS No. 1106737-94-3)

4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid, with the CAS registry number 1106737-94-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a chlorine atom at position 4, a phenyl group at position 3, and a carboxylic acid group at position 5. These substituents contribute to its unique chemical properties and potential biological functions.

The synthesis of 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of chemical properties, this compound exhibits moderate acidity due to the presence of the carboxylic acid group. The pyrazole ring, being aromatic, contributes to its stability and reactivity. The phenyl group at position 3 enhances the compound's lipophilicity, which is advantageous for drug design as it improves bioavailability. The chlorine substituent at position 4 introduces electron-withdrawing effects, further modulating the electronic properties of the molecule.

Recent studies have highlighted the potential of 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid as a lead compound in anti-inflammatory and anticancer drug development. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical models have shown that this compound exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

The application of computational chemistry techniques has further elucidated the molecular mechanisms underlying these biological activities.Docking studies have revealed that this compound interacts with critical binding sites on target proteins, such as COX enzymes and oncogenic kinases. These insights provide a foundation for further optimization of the compound's structure to enhance its potency and selectivity.

In conclusion, 4-Chloro-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS No. 1106737-94-3) is a promising candidate in drug discovery research due to its unique chemical structure and diverse biological activities. Continued exploration into its synthesis, properties, and applications will undoubtedly contribute to the development of novel therapeutic agents in the near future.